Cas no 1428062-14-9 (N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide
• CAS No: 1428062-14-9
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 6528677
• PubChem ID: 49384972
• Update Time: 2025-10-25

N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z960524348
• 1428062-14-9
• EN300-26680444
• N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide

• Inchi： 1S/C20H20N2O2/c1-22(20(14-21)11-6-12-20)19(23)16-9-10-18(24-2)17(13-16)15-7-4-3-5-8-15/h3-5,7-10,13H,6,11-12H2,1-2H3
• InChI Key： ZZAIOYSXSXLJAT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C2C=CC=CC=2)C=1)OC)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Additional information on N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide

Introduction to N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide (CAS No. 1428062-14-9)

N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide, with the CAS number 1428062-14-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structure, which makes it a subject of intense study for potential applications in medicinal chemistry. The presence of multiple functional groups, including a cyano group, a methoxy group, and an amide linkage, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide can be broken down into several key components that contribute to its overall functionality. The 1-cyanocyclobutyl moiety introduces a rigid cyclobutane ring with a cyano substituent, which can participate in various chemical reactions such as nucleophilic addition or elimination. The 6-methoxy group provides a polar region that can enhance solubility and interactions with biological targets, while the N-methyl group influences the electronic properties of the molecule and can affect its metabolic stability. The biphenyl core serves as a planar aromatic system that can engage in π-π stacking interactions, which are often crucial for binding to biological receptors.

In recent years, there has been growing interest in the development of biphenyl-based compounds due to their potential applications in drug discovery. The biphenyl scaffold is known for its ability to form stable complexes with biological targets, making it an attractive motif for designing small molecule inhibitors or agonists. N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide exemplifies this trend by combining several functional groups that can enhance its interaction with biological systems. The cyano group, for instance, can act as a hydrogen bond acceptor or participate in metal coordination, depending on the context of the reaction or application.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In medicinal chemistry, the ability to modify specific parts of a molecule while maintaining overall structural integrity is crucial for optimizing pharmacological properties. The modular nature of N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide allows researchers to attach various functional groups or linkers at different positions, enabling the creation of diverse derivatives with tailored biological activities. This flexibility has made it a valuable tool in the synthesis of novel compounds targeting various therapeutic areas.

The synthesis of N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide involves multiple steps that showcase the expertise required in organic chemistry. Key steps include the formation of the cyclobutyl ring through cyclization reactions, followed by functionalization with the cyano and methoxy groups. The introduction of the amide linkage typically involves condensation reactions between carboxylic acid derivatives and amine precursors. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide. Techniques such as transition metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing powerful tools for constructing carbon-carbon bonds under mild conditions. These methods have not only improved yields but also reduced the environmental impact of synthetic processes. As a result, researchers can now access more complex molecules with greater ease than ever before.

The biological activity of N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide has been explored in several preclinical studies aimed at understanding its potential therapeutic applications. Initial studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to diseases such as cancer or inflammation. The biphenyl core is particularly interesting because it can mimic natural products or bioactive peptides through structural analogs. By leveraging these similarities, researchers hope to identify new mechanisms for drug action and develop more effective treatments.

The future prospects for this compound are promising, given its unique structural features and potential applications in drug discovery. As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with specific targets. N-(1-cyanocyclobutyl)-6-methoxy-N-methyl-[1,1'-biphenyl]-3-carboxamide represents just one example of how sophisticated organic chemistry can contribute to advancing medical science. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in creating innovative solutions to global health challenges.